Cas no 1808104-23-5 (5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine;dihydrochloride)
5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride
- EN300-6489028
- 1808104-23-5
- 5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine;dihydrochloride
- Z3354739395
-
- Inchi: 1S/C10H12ClN5.2ClH/c11-7-5-13-9-8(7)10(15-6-14-9)16-3-1-12-2-4-16;;/h5-6,12H,1-4H2,(H,13,14,15);2*1H
- InChI Key: KZJVHRIYMWGOMZ-UHFFFAOYSA-N
- SMILES: ClC1=CNC2=C1C(=NC=N2)N1CCNCC1.Cl.Cl
Computed Properties
- Exact Mass: 309.031479g/mol
- Monoisotopic Mass: 309.031479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.8Ų
5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6489028-0.05g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 0.05g |
$216.0 | 2025-02-20 | |
| Enamine | EN300-6489028-0.1g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 0.1g |
$322.0 | 2025-02-20 | |
| Enamine | EN300-6489028-0.25g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 0.25g |
$459.0 | 2025-02-20 | |
| Enamine | EN300-6489028-0.5g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 0.5g |
$723.0 | 2025-02-20 | |
| Enamine | EN300-6489028-1.0g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 1.0g |
$928.0 | 2025-02-20 | |
| Enamine | EN300-6489028-2.5g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 2.5g |
$1819.0 | 2025-02-20 | |
| Enamine | EN300-6489028-5.0g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 5.0g |
$2692.0 | 2025-02-20 | |
| Enamine | EN300-6489028-10.0g |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95.0% | 10.0g |
$3992.0 | 2025-02-20 | |
| 1PlusChem | 1P027Z9Q-50mg |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95% | 50mg |
$320.00 | 2024-06-18 | |
| 1PlusChem | 1P027Z9Q-100mg |
1-{5-chloro-7H-pyrrolo[2,3-d]pyrimidin-4-yl}piperazine dihydrochloride |
1808104-23-5 | 95% | 100mg |
$460.00 | 2024-06-18 |
5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine;dihydrochloride Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine;dihydrochloride
Comprehensive Overview of 5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine Dihydrochloride (CAS No. 1808104-23-5)
5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine dihydrochloride (CAS No. 1808104-23-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyrimidine class, a structural motif frequently explored in drug discovery due to its versatile pharmacological properties. The presence of both piperazine and chloro substituents enhances its potential as a building block for kinase inhibitors and other therapeutic agents.
Researchers are increasingly interested in 5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine dihydrochloride due to its role in modulating protein-protein interactions and enzyme activity. Recent studies highlight its relevance in targeting cancer signaling pathways, particularly in the context of precision medicine. The compound's molecular structure allows for selective binding to specific biological targets, making it a valuable tool for drug development and mechanistic studies.
From a synthetic chemistry perspective, CAS 1808104-23-5 exemplifies the growing demand for highly functionalized heterocycles. Its pyrrolopyrimidine core is amenable to further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with current trends in fragment-based drug design, where researchers seek modular compounds to optimize pharmacokinetic properties.
The dihydrochloride salt form of this compound (5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine dihydrochloride) offers improved solubility for in vitro assays, addressing a common challenge in medicinal chemistry. This characteristic is particularly valuable for researchers investigating cell-based models or conducting structure-activity relationship (SAR) studies.
In the context of bioisosteric replacement strategies, this compound serves as an excellent scaffold due to its balanced lipophilicity and hydrogen-bonding capacity. These properties are frequently searched by medicinal chemists looking for privileged structures in lead optimization campaigns. The piperazine moiety further enhances its potential as a central nervous system (CNS)-penetrant compound.
Quality control of CAS 1808104-23-5 requires stringent analytical methods, typically including HPLC purity analysis and mass spectrometry confirmation. These procedures ensure the compound meets the exacting standards required for biological evaluation and structure determination studies.
Current literature suggests growing applications of pyrrolopyrimidine derivatives in addressing drug resistance challenges, particularly in oncology research. The specific substitution pattern of 5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine makes it particularly interesting for investigating allosteric modulation of therapeutic targets.
From a commercial perspective, the availability of 1808104-23-5 as a research chemical supports the expanding field of targeted protein degradation. Its structural features are compatible with PROTAC design, one of the most searched topics in contemporary drug discovery circles.
Environmental and handling considerations for this compound follow standard laboratory protocols for research chemicals. Proper storage conditions typically involve protection from moisture and maintenance at controlled temperatures to preserve the integrity of the dihydrochloride salt form.
The future research directions for 5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine dihydrochloride likely include exploration of its polypharmacology potential and application in multi-target drug discovery. These approaches align with current paradigms in systems pharmacology and network medicine.
1808104-23-5 (5-Chloro-4-piperazin-1-yl-7H-pyrrolo[2,3-d]pyrimidine;dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)